Cas no 15850-32-5 (4-(4-Butoxyphenyl)-1,3-thiazol-2-amine)
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Butoxy-phenyl)-thiazol-2-ylamine
- 4-(4-butoxyphenyl)-1,3-thiazol-2-amine
- EN300-148650
- 15850-32-5
- CS-0234865
- AKOS000274045
- QAA85032
- STL263914
- 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine
-
- Inchi: 1S/C13H16N2OS/c1-2-3-8-16-11-6-4-10(5-7-11)12-9-17-13(14)15-12/h4-7,9H,2-3,8H2,1H3,(H2,14,15)
- InChI Key: ANEKDJJUGHGITO-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(=C1)C1C=CC(=CC=1)OCCCC
Computed Properties
- Exact Mass: 248.09833431Da
- Monoisotopic Mass: 248.09833431Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 76.4Ų
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B432265-10mg |
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine |
15850-32-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B432265-50mg |
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine |
15850-32-5 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B432265-100mg |
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine |
15850-32-5 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Chemenu | CM442843-250mg |
4-(4-butoxyphenyl)-1,3-thiazol-2-amine |
15850-32-5 | 95%+ | 250mg |
$362 | 2022-12-31 | |
| Chemenu | CM442843-500mg |
4-(4-butoxyphenyl)-1,3-thiazol-2-amine |
15850-32-5 | 95%+ | 500mg |
$662 | 2022-12-31 | |
| Chemenu | CM442843-1g |
4-(4-butoxyphenyl)-1,3-thiazol-2-amine |
15850-32-5 | 95%+ | 1g |
$844 | 2022-12-31 | |
| Enamine | EN300-148650-1.0g |
4-(4-butoxyphenyl)-1,3-thiazol-2-amine |
15850-32-5 | 95% | 1g |
$770.0 | 2023-06-08 | |
| Enamine | EN300-148650-0.05g |
4-(4-butoxyphenyl)-1,3-thiazol-2-amine |
15850-32-5 | 95% | 0.05g |
$179.0 | 2023-06-08 | |
| Enamine | EN300-148650-0.1g |
4-(4-butoxyphenyl)-1,3-thiazol-2-amine |
15850-32-5 | 95% | 0.1g |
$268.0 | 2023-06-08 | |
| Enamine | EN300-148650-0.25g |
4-(4-butoxyphenyl)-1,3-thiazol-2-amine |
15850-32-5 | 95% | 0.25g |
$383.0 | 2023-06-08 |
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine
Professional Introduction to 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine (CAS No. 15850-32-5)
4-(4-Butoxyphenyl)-1,3-thiazol-2-amine, a compound with the chemical identifier CAS No. 15850-32-5, is a significant molecule in the realm of pharmaceutical and biochemical research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and pharmaceutical applications. The structural framework of this molecule consists of a thiazole ring fused with a butoxyphenyl group, which contributes to its unique chemical properties and potential biological functions.
The thiazole core is a crucial component in many pharmacologically active agents due to its ability to interact with various biological targets. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the butoxyphenyl group in 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine enhances its lipophilicity, which can be advantageous for membrane permeability and bioavailability. This structural feature makes it a promising candidate for drug development, particularly in the context of targeted therapies.
Recent advancements in medicinal chemistry have highlighted the importance of optimizing thiazole derivatives for improved efficacy and reduced toxicity. The 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine structure has been investigated for its potential role in modulating various signaling pathways involved in disease progression. For instance, studies have suggested that this compound may interfere with the activity of kinases and other enzymes that are aberrantly expressed in cancer cells. By inhibiting these targets, the compound could potentially induce apoptosis or prevent cell proliferation, making it a valuable asset in oncology research.
In addition to its anti-cancer applications, 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine has shown promise in treating inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune conditions. The thiazole moiety is known to possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory mediators. The butoxyphenyl group further enhances these effects by improving the compound's ability to cross biological barriers. This dual action makes 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine a potential therapeutic agent for managing inflammatory responses.
The pharmacokinetic profile of 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine is another area of interest. Its molecular structure suggests good solubility in both lipids and water, which is beneficial for drug absorption and distribution throughout the body. Furthermore, the compound's stability under various physiological conditions enhances its suitability for clinical applications. Preclinical studies have demonstrated that this molecule can be effectively metabolized without generating toxic intermediates, indicating a favorable safety profile.
Current research is also exploring the potential of 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and neuroinflammation. The thiazole derivative has been shown to scavenge free radicals and protect neuronal cells from damage. The butoxyphenyl group's ability to cross the blood-brain barrier further enhances its potential as a treatment for central nervous system disorders. These findings open new avenues for therapeutic intervention in neurodegenerative conditions.
The synthesis of 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve the synthetic route but also minimize waste generation, aligning with green chemistry principles.
In conclusion, 4-(4-Butoxyphenyl)-1,3-thiazol-2-amine (CAS No. 15850-32-5) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for drug development across multiple therapeutic areas. Ongoing research continues to uncover new mechanisms of action and applications for this molecule, reinforcing its importance in modern medicinal chemistry.
15850-32-5 (4-(4-Butoxyphenyl)-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)